Cas no 2228207-31-4 (1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene
• CAS No: 2228207-31-4
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5859481
• PubChem ID: 165789337
• Update Time: 2025-11-02

1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene
• EN300-1917758
• 2228207-31-4

• Inchi： 1S/C10H11BrFNO2/c1-10(2,6-11)8-4-3-7(13(14)15)5-9(8)12/h3-5H,6H2,1-2H3
• InChI Key： AWEZVDDKBSFCOM-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene (CAS No. 2228207-31-4)

1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene, identified by the CAS number 2228207-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and a fluoro substituent, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule, featuring a benzene ring modified with bromo and fluoro groups, as well as an isobutyl side chain, makes it a versatile scaffold for further chemical modifications and derivatization.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene involves a series of well-established organic reactions, including nitration, bromination, and alkylation. The nitro group introduces a strong electron-withdrawing effect, which can influence the reactivity of the aromatic ring and its interaction with biological targets. Additionally, the fluoro substituent is known to enhance metabolic stability and binding affinity in drug molecules, making this compound a promising candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various biological pathways. Studies have demonstrated that nitroaromatics can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of both bromo and fluoro groups in 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene may further enhance its interaction with biological receptors, potentially leading to novel therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a building block for more complex drug molecules. The reactive sites on the benzene ring and the isobutyl side chain provide multiple opportunities for further functionalization. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at specific positions on the aromatic ring, thereby tailoring the pharmacological profile of the resulting derivatives.

Recent advancements in computational chemistry have also facilitated the design of optimized derivatives of 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene. Molecular modeling studies have shown that modifications at the 3-position or 5-position of the benzene ring can significantly alter the binding affinity to target proteins. These insights have guided experimental efforts toward the synthesis of more potent and selective analogs.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and reduced susceptibility to metabolic degradation. The incorporation of a fluoro group at the 2-position in 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene is particularly noteworthy, as it may contribute to favorable interactions with biological targets while maintaining structural stability.

Moreover, the bromo substituent at the 1-position provides another handle for further chemical manipulation. For example, nucleophilic aromatic substitution reactions can be utilized to replace the bromine atom with other functional groups, such as amino or hydroxyl groups. Such modifications can open up new avenues for drug discovery by introducing polar or charged moieties that enhance binding interactions with biological receptors.

The potential applications of 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene extend beyond classical pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of advanced polymers or liquid crystals where fluorinated aromatic compounds are known to impart desirable properties such as thermal stability and chemical resistance.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)-2-fluoro-4-nitrobenzene (CAS No. 2228207-31-4) represents a fascinating compound with diverse chemical and biological potential. Its combination of reactive functional groups and structural motifs positions it as a valuable tool for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of drug discovery and materials science.